Propofol Glucuronide
Propofol Glucuronide
Propofol glucuronide is a glycoside.
Brand Name:
Vulcanchem
CAS No.:
114991-26-3
VCID:
VC0019563
InChI:
InChI=1S/C18H26O7/c1-8(2)10-6-5-7-11(9(3)4)15(10)24-18-14(21)12(19)13(20)16(25-18)17(22)23/h5-9,12-14,16,18-21H,1-4H3,(H,22,23)/t12-,13-,14+,16-,18+/m0/s1
SMILES:
CC(C)C1=C(C(=CC=C1)C(C)C)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C18H26O7
Molecular Weight:
354.4 g/mol
Propofol Glucuronide
CAS No.: 114991-26-3
Cat. No.: VC0019563
Molecular Formula: C18H26O7
Molecular Weight: 354.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propofol glucuronide is a glycoside. |
|---|---|
| CAS No. | 114991-26-3 |
| Molecular Formula | C18H26O7 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2,6-di(propan-2-yl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H26O7/c1-8(2)10-6-5-7-11(9(3)4)15(10)24-18-14(21)12(19)13(20)16(25-18)17(22)23/h5-9,12-14,16,18-21H,1-4H3,(H,22,23)/t12-,13-,14+,16-,18+/m0/s1 |
| Standard InChI Key | JZSJIASBMOIIKI-RUKPJNHUSA-N |
| Isomeric SMILES | CC(C)C1=C(C(=CC=C1)C(C)C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | CC(C)C1=C(C(=CC=C1)C(C)C)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | CC(C)C1=C(C(=CC=C1)C(C)C)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Appearance | Assay:≥98%A crystalline solid |
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